Cas no 1158452-17-5 (3-chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 1158452-17-5
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 5073577
• Update Time: 2025-06-13

3-chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridazine
• 3-chloro-6-(4-methylpyrazol-1-yl)pyridazine

• Inchi： 1S/C8H7ClN4/c1-6-4-10-13(5-6)8-3-2-7(9)11-12-8/h2-5H,1H3
• InChI Key： KXHCOBFCXNSJGT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1C=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 1.5
• Topological Polar Surface Area: 43.6

Additional information on 3-chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridazine

Exploring the Versatile Applications of 3-chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridazine (CAS No. 1158452-17-5) in Modern Chemistry

The compound 3-chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridazine (CAS No. 1158452-17-5) has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical and agrochemical research. As a heterocyclic compound, it combines a pyridazine core with a 4-methyl-1H-pyrazole substituent, offering a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its potential in designing novel kinase inhibitors and catalytic ligands, aligning with the growing demand for targeted therapies and sustainable chemical processes.

One of the most compelling aspects of 3-chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridazine is its role in addressing contemporary challenges in medicinal chemistry. With the rise of personalized medicine, this compound's modular structure allows for precise modifications to enhance bioavailability and selectivity. Recent studies highlight its utility in developing anti-inflammatory agents and antimicrobial compounds, topics frequently searched in academic and industrial databases. Its chloropyridazine moiety also makes it a candidate for fluorescence probes, a hot topic in diagnostic imaging research.

From an industrial perspective, the agrochemical sector has shown keen interest in derivatives of CAS 1158452-17-5 for developing next-generation crop protection agents. The compound's ability to interact with plant enzymes positions it as a potential herbicide intermediate or pesticide synergist. These applications resonate with global trends toward sustainable agriculture and green chemistry, frequently queried terms in environmental science forums. Moreover, its stability under various pH conditions makes it suitable for formulation optimization—a critical factor in product development.

The synthesis and characterization of 3-chloro-6-(4-methyl-1H-pyrazol-1-yl)pyridazine involve advanced techniques such as NMR spectroscopy and X-ray crystallography, methodologies often searched by synthetic chemists. Its crystalline properties have implications for cocrystal engineering, an emerging field in pharmaceutical solids. Additionally, computational studies using molecular docking simulations—a popular search term among computational chemists—predict strong binding affinities with biological targets, further validating its therapeutic potential.

As regulatory landscapes evolve, the compound's low ecotoxicity profile (a trending topic in REACH compliance discussions) enhances its appeal for industrial applications. Future research directions may explore its utility in metal-organic frameworks (MOFs) or as a ligand in catalysis, aligning with the surge in nanotechnology-related searches. With its balanced lipophilicity and hydrogen-bonding capacity, CAS 1158452-17-5 exemplifies how tailored heterocycles can bridge gaps between academic innovation and market needs.